Cas no 1427012-30-3 (5-Nitro-3-oxo-indan-1-carboxylic acid)

• Product Name: 5-Nitro-3-oxo-indan-1-carboxylic acid
• CAS No: 1427012-30-3
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 5179914
• Update Time: 2025-06-11

5-Nitro-3-oxo-indan-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-oxo-indan-1-carboxylic acid
• 1H-Indene-1-carboxylic acid, 2,3-dihydro-5-nitro-3-oxo-

• Inchi： 1S/C10H7NO5/c12-9-4-8(10(13)14)6-2-1-5(11(15)16)3-7(6)9/h1-3,8H,4H2,(H,13,14)
• InChI Key： DSONKBUOHDTUQU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C([N+]([O-])=O)C=C2)C(=O)C1

Additional information on 5-Nitro-3-oxo-indan-1-carboxylic acid

Introduction to 5-Nitro-3-oxo-indan-1-carboxylic Acid (CAS No. 1427012-30-3)

5-Nitro-3-oxo-indan-1-carboxylic acid (CAS No. 1427012-30-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Nitro-3-oxo-indan-1-carboxylic acid consists of a substituted indanone core with a nitro group at the 5-position and a carboxylic acid group at the 1-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 5-Nitro-3-oxo-indan-1-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines and mediators, such as TNF-α and IL-6, which are key players in inflammatory responses.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 5-Nitro-3-oxo-indan-1-carboxylic acid was shown to possess significant antioxidant properties. The compound was able to scavenge free radicals and protect cells from oxidative stress, which is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases.

The potential therapeutic applications of 5-Nitro-3-oxo-indan-1-carboxylic acid extend beyond its anti-inflammatory and antioxidant activities. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound has antiproliferative effects on cancer cells. Specifically, it was found to inhibit the growth and proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest.

The mechanism of action of 5-Nitro-3-oxo-indan-1-carboxylic acid is not yet fully understood, but several studies suggest that it may interact with multiple cellular targets. For example, it has been shown to modulate the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to induce apoptosis in cancer cells suggests that it may target key signaling pathways involved in cell survival and proliferation.

The synthesis of 5-Nitro-3-oxo-indan-1-carboxylic acid has been optimized through various synthetic routes. One common method involves the reaction of 2-nitrobenzaldehyde with malonic acid followed by cyclization and oxidation steps. This synthetic pathway provides a scalable and efficient route for producing the compound in sufficient quantities for both research and potential commercial applications.

In terms of safety and toxicity, preliminary studies have indicated that 5-Nitro-3-oxo-indan-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. These assessments will be crucial for advancing the compound through preclinical and clinical development stages.

The future prospects for 5-Nitro-3-oxo-indan-1-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacological properties, improving its bioavailability, and exploring its potential as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-Nitro-3-oxo-indan-1-carboxylic acid (CAS No. 1427012-30-3) is a multifaceted organic compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and antiproliferative properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is anticipated that this compound will contribute significantly to the development of novel therapeutic strategies for various diseases.